2-Bromo-1-(4-chloro-3,5-difluorophenyl)ethan-1-one

Specification

• Molecular Formula: C8H4BrClF2O
• Molecular Weight: 269.47 g/mol
• IUPAC Name: 2-bromo-1-(4-chloro-3,5-difluorophenyl)ethanone
• Standard InChI: InChI=1S/C8H4BrClF2O/c9-3-7(13)4-1-5(11)8(10)6(12)2-4/h1-2H,3H2
• Standard InChI Key: MAPAKTAXVNLAJF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)Cl)F)C(=O)CBr

Introduction

2-Bromo-1-(4-chloro-3,5-difluorophenyl)ethan-1-one is an organic compound with a unique molecular structure, featuring a bromine atom, a chlorine atom, and two fluorine atoms attached to a phenyl ring. This arrangement contributes to its chemical reactivity and potential biological activity. The compound has a molecular formula of C8H5BrClF2O and a molecular weight of approximately 292.52 g/mol, although some sources report it as 269.47 g/mol.

Synthesis Methods

The synthesis of 2-Bromo-1-(4-chloro-3,5-difluorophenyl)ethan-1-one can be achieved through several chemical methods, although specific details on these methods are not widely documented in reliable sources. Generally, compounds with similar structures are synthesized using reactions that involve the formation of the ethanone moiety followed by halogenation or other substitution reactions.

Potential Applications

This compound has potential applications in the pharmaceutical industry as a building block in the synthesis of biologically active molecules. Its unique structure allows it to interact with various nucleophiles and electrophiles, which can be crucial for understanding its mechanism of action and potential efficacy as a pharmaceutical agent.

Comparison with Similar Compounds

2-Bromo-1-(4-chloro-3,5-difluorophenyl)ethan-1-one shares structural similarities with other halogenated ketones but is distinct due to its specific arrangement of bromine, chlorine, and fluorine atoms. Here is a comparison with some similar compounds:

Compound Name	Molecular Formula	Unique Features
2-Bromoacetophenone	C8H7BrO	Simple structure with only one bromine atom
4-Chloroacetophenone	C8H7ClO	Contains chlorine but lacks fluorine
2-Bromo-4-fluoroacetophenone	C8H6BrFO	Contains fluorine but no chlorine
2-Bromo-1-(3,4-difluorophenyl)ethan-1-one	C8H5BrF2O	Contains fluorine but lacks chlorine

Safety and Handling

Given its chemical structure, 2-Bromo-1-(4-chloro-3,5-difluorophenyl)ethan-1-one is likely to be hazardous and requires careful handling. It is important to follow proper safety protocols when handling this compound, including the use of protective equipment and adherence to laboratory safety guidelines.